Benzyl 2,4-Difluorobenzoate

• IUPAC Name: benzyl 2,4-difluorobenzoate
• InChI: InChI=1S/C14H10F2O2/c15-11-6-7-12(13(16)8-11)14(17)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key: HAONFTIWEGTIGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)C2=C(C=C(C=C2)F)F
• Molecular Formula: C14H10F2O2
• Molecular Weight: 248.22 g/mol

Description

Benzyl 2,4-Difluorobenzoate is a useful research compound. Its molecular formula is C14H10F2O2 and its molecular weight is 248.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Use as Nonreactive Tracers : Some fluorinated derivatives of benzoic acid, like difluorobenzoates, have been proven useful as nonreactive water tracers. They have shown consistent concentration distribution and mass recovery as bromide in various hydrological environments, making them suitable for use as nonreactive soil and groundwater tracers (Bowman & Gibbens, 1992).

• Evaluation in Surface Soils : Fluorobenzoate tracers, including various difluorobenzoates, were evaluated in surface soils. Certain fluorobenzoates, such as 2,6-difluorobenzoate, have transport properties similar to bromide, especially in neutral pH, high organic soils. These properties make them useful for studying water movement in porous media (Jaynes, 1994).

• Synthesis of Trisubstituted Imidazoles : Benzyl 2,4-Difluorobenzoate derivatives were used in the synthesis of trisubstituted imidazoles. This process involved the treatment of O-pentafluorobenzoylamidoximes with palladium catalysts. The synthesized imidazoles are applicable in creating amino acid mimetics with a C-terminal imidazole, showcasing their potential in pharmaceutical research (Zaman, Kitamura & Abell, 2005).

• Preclinical Evaluation of Antitumor Properties : Benzyl 2,4-Difluorobenzoate derivatives were evaluated for their antitumor properties. Novel 2-(4-aminophenyl)benzothiazoles showed potent antitumor properties both in vitro and in vivo, indicating the therapeutic potential of these compounds in cancer treatment (Bradshaw et al., 2002).

• Regioflexible Substitution Studies : Benzyl 2,4-Difluorobenzoate was used in studies demonstrating the versatility of modern organometallic methods. These studies aimed to showcase the conversion of inexpensive starting materials into a variety of benzoic acids, highlighting the method's applicability in synthetic chemistry (Schlosser & Heiss, 2003).